4-cyano-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-cyano-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C23H18N4O2S/c1-2-29-19-9-10-20-21(12-19)30-23(26-20)27(15-17-4-3-11-25-14-17)22(28)18-7-5-16(13-24)6-8-18/h3-12,14H,2,15H2,1H3
• InChI Key: ZLECFWMVFLAXRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C23H18N4O2S
• Molecular Weight: 414.5 g/mol

Description

4-cyano-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a synthetic compound that has been widely used in scientific research. It is a member of the benzamide family and has been found to have potential therapeutic applications in various fields of medicine.

Scientific Research Applications

Synthesis and Medicinal Applications

The research on compounds similar to "4-cyano-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide" frequently focuses on synthesizing new heterocyclic structures with potential medicinal applications. For instance, compounds based on benzothiazole and pyridine derivatives have been explored for their antimicrobial and anticancer activities. The synthesis of Co(II) complexes involving similar structures demonstrated significant in vitro cytotoxicity against human breast cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Heterocyclic Chemistry

The compound's structure is relevant in heterocyclic chemistry, where it may contribute to the synthesis of novel heterocyclic dyes with antimicrobial properties. Such compounds are synthesized through complex reactions and have applications in dyeing textiles and potentially in developing new antimicrobial agents (H. Shams et al., 2011).

Material Science

In material science, the fluorescence properties of similar compounds have been investigated for potential applications in sensing and imaging. The study of Co(II) complexes of related structures revealed fluorescence quenching properties that could be utilized in designing fluorescence sensors or probes for biological and environmental monitoring (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Organic Synthesis Intermediates

Compounds with similar structural motifs serve as key intermediates in organic synthesis, enabling the construction of complex molecules with diverse biological and chemical properties. The versatility of these compounds in reactions highlights their importance in synthetic organic chemistry, contributing to the synthesis of a wide range of heterocyclic compounds with potential applications across different fields (R. Mohareb et al., 2004).